Cas no 1804154-36-6 (1-Bromo-1-(4-ethoxy-3-mercaptophenyl)propan-2-one)
1-Bromo-1-(4-ethoxy-3-mercaptophenyl)propan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1-Bromo-1-(4-ethoxy-3-mercaptophenyl)propan-2-one
-
- Inchi: 1S/C11H13BrO2S/c1-3-14-9-5-4-8(6-10(9)15)11(12)7(2)13/h4-6,11,15H,3H2,1-2H3
- InChI Key: OACFWNDOGDZQSM-UHFFFAOYSA-N
- SMILES: BrC(C(C)=O)C1C=CC(=C(C=1)S)OCC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 223
- XLogP3: 2.9
- Topological Polar Surface Area: 27.3
1-Bromo-1-(4-ethoxy-3-mercaptophenyl)propan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013018179-250mg |
1-Bromo-1-(4-ethoxy-3-mercaptophenyl)propan-2-one |
1804154-36-6 | 97% | 250mg |
499.20 USD | 2021-06-25 | |
| Alichem | A013018179-500mg |
1-Bromo-1-(4-ethoxy-3-mercaptophenyl)propan-2-one |
1804154-36-6 | 97% | 500mg |
798.70 USD | 2021-06-25 | |
| Alichem | A013018179-1g |
1-Bromo-1-(4-ethoxy-3-mercaptophenyl)propan-2-one |
1804154-36-6 | 97% | 1g |
1,579.40 USD | 2021-06-25 |
1-Bromo-1-(4-ethoxy-3-mercaptophenyl)propan-2-one Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on 1-Bromo-1-(4-ethoxy-3-mercaptophenyl)propan-2-one
Professional Introduction to 1-Bromo-1-(4-ethoxy-3-mercaptophenyl)propan-2-one (CAS No. 1804154-36-6)
1-Bromo-1-(4-ethoxy-3-mercaptophenyl)propan-2-one is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1804154-36-6, is characterized by a unique structural framework that includes a brominated ketone moiety linked to an aromatic ring with both ethoxy and thiol substituents. The intricate arrangement of these functional groups makes it a valuable intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory pathways.
The structural motif of 1-Bromo-1-(4-ethoxy-3-mercaptophenyl)propan-2-one positions it as a versatile building block for drug discovery efforts. The presence of both bromine and thiol groups provides multiple points for chemical modification, enabling the development of a wide range of derivatives with tailored pharmacological properties. Recent studies have highlighted its potential in the synthesis of novel therapeutic agents, particularly those aimed at modulating enzyme activity and receptor binding.
In the realm of medicinal chemistry, the compound's aromatic ring system, adorned with both ethoxy and thiol substituents, is particularly noteworthy. These groups not only contribute to the compound's solubility and metabolic stability but also play a crucial role in its interactions with biological targets. The ethoxy group, for instance, can serve as a hydrophobic anchor, enhancing binding affinity to certain protein receptors, while the thiol moiety offers the possibility of redox-sensitive interactions, which are increasingly recognized as important in drug design.
Recent advancements in computational chemistry have further illuminated the potential of 1-Bromo-1-(4-ethoxy-3-mercaptophenyl)propan-2-one as a scaffold for drug development. Molecular modeling studies have demonstrated that this compound can effectively engage with various biological targets, including enzymes and ion channels involved in pain perception and inflammation. These findings align with emerging research indicating that modulating these pathways could lead to novel treatments for chronic conditions such as neuropathic pain and rheumatoid arthritis.
The brominated ketone functionality in 1-Bromo-1-(4-ethoxy-3-mercaptophenyl)propan-2-one is particularly intriguing from a synthetic perspective. It serves as an excellent electrophile, facilitating nucleophilic additions that can be exploited to introduce additional functional groups or to construct more complex molecular architectures. This reactivity has been leveraged in recent synthetic campaigns to generate libraries of derivatives for high-throughput screening, identifying lead compounds with promising pharmacological profiles.
The compound's potential extends beyond its use as an intermediate in drug synthesis; it also holds promise in materials science applications. The combination of polar and non-polar regions within its structure makes it a candidate for use in supramolecular assemblies and self-assembling systems. These systems are of growing interest for their applications in nanotechnology and smart materials, where precise control over molecular interactions is essential.
Evaluation of 1-Bromo-1-(4-ethoxy-3-mercaptophenyl)propan-2-one in preclinical models has revealed several compelling features. Studies have shown that it exhibits moderate oral bioavailability and reasonable metabolic stability, suggesting its suitability for further development into an oral therapeutic agent. Additionally, preliminary toxicology data indicate that it possesses an acceptable safety profile at anticipated therapeutic doses, although more extensive studies are warranted to fully assess its long-term safety.
The synthesis of 1-Bromo-1-(4-ethoxy-3-mercaptophenyl)propan-2-one presents unique challenges due to its complex structural features. However, advances in synthetic methodologies have made it more accessible than previously thought. Modern techniques such as palladium-catalyzed cross-coupling reactions and organometallic chemistry have enabled efficient construction of its core framework. These improvements have not only streamlined the synthesis but also opened up new possibilities for functionalizing the molecule at multiple sites.
The growing interest in this compound underscores its significance as a tool in chemical biology research. Its ability to interact with biological targets while being amenable to structural modifications makes it an ideal candidate for studying enzyme mechanisms and receptor function. Such insights could pave the way for more rational approaches to drug design, reducing reliance on serendipitous discovery and accelerating the development of new therapeutics.
In conclusion, 1-Bromo-1-(4-ethoxy-3-mercaptophenyl)propan-2-one (CAS No. 1804154-36) represents a fascinating compound with broad applications across pharmaceuticals and materials science. Its unique structural features offer numerous opportunities for chemical innovation, while its biological activity suggests potential as a lead molecule for new drugs targeting neurological and inflammatory disorders. As research continues to uncover new aspects of its properties and applications, this compound is poised to play an increasingly important role in scientific endeavors.
1804154-36-6 (1-Bromo-1-(4-ethoxy-3-mercaptophenyl)propan-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)